N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(3,4-dimethoxy-N-methylsulfonylanilino)-N,N-dimethylpropanamide
• InChI: InChI=1S/C14H22N2O5S/c1-10(14(17)15(2)3)16(22(6,18)19)11-7-8-12(20-4)13(9-11)21-5/h7-10H,1-6H3
• InChI Key: LHAFJNDPAPOHCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C)N(C1=CC(=C(C=C1)OC)OC)S(=O)(=O)C
• Molecular Formula: C14H22N2O5S
• Molecular Weight: 330.40 g/mol

Description

N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide, commonly known as DMT, is a chemical compound that has been the subject of scientific research for many years. It is a synthetic analog of the naturally occurring psychedelic compound dimethyltryptamine (DMT), which is found in many plants and animals.

Mechanism of Action

N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide is believed to exert its effects on the brain by binding to serotonin receptors, particularly the 5-HT~2A~ receptor. This receptor is involved in the regulation of mood, cognition, and perception, and is thought to play a key role in the psychedelic experience.
Biochemical and physiological effects:
N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide has been found to have a number of biochemical and physiological effects, including increasing heart rate and blood pressure, dilating pupils, and increasing body temperature. It has also been found to increase the levels of certain neurotransmitters, including dopamine and norepinephrine, in the brain.

Advantages and Limitations for Lab Experiments

N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, its effects on the brain are complex and not fully understood, and its use in animal models can be challenging due to the need to administer the compound in a controlled manner.

Future Directions

There are many potential future directions for research on N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide. One area of interest is the potential use of N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide as a therapeutic agent for a variety of mental health conditions, including depression, anxiety, and addiction. Another area of interest is the role that N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide and other psychedelic compounds may play in enhancing creativity and problem-solving abilities. Further research is needed to fully understand the mechanisms of action of N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide and its potential applications in the field of neuroscience.

Scientific Research Applications

N~2~-(3,4-dimethoxyphenyl)-N~1~,N~1~-dimethyl-N~2~-(methylsulfonyl)alaninamide has been the subject of numerous scientific studies, particularly in the field of neuroscience. It has been found to have a variety of effects on the brain and behavior, including inducing altered states of consciousness, enhancing creativity and problem-solving abilities, and reducing symptoms of depression and anxiety.